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Compound of Interest

Compound Name: 3060i9-cis2
Cat. No.: B15595534
Get Quote

For professional, in-laboratory use only. This document provides critical safety protocols for
handling the potent, hazardous investigational compound 3060i9-cis2. Strict adherence to
these guidelines is mandatory to ensure personnel safety and experimental integrity.

Compound 3060i9-cis2 is a highly potent, synthetic cis-isomer developed for targeted therapy
research.[1] Due to its novel mechanism and high activity at nanomolar concentrations, it is
classified as a hazardous substance with potential for acute toxicity and unknown long-term
health effects. This guide outlines the minimum personal protective equipment (PPE)
requirements, standard operating procedures for handling, and emergency protocols.

Hazard Identification and Summary

A comprehensive hazard assessment is crucial before beginning any work.[2] The primary risks
associated with 3060i9-cis2 include acute toxicity upon inhalation or dermal absorption and
potential for reproductive harm.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral H300: Fatal if
skull_and_crossbones  Danger
(Category 2) swallowed.
Acute Toxicity, Dermal H310: Fatal in contact
skull_and_crossbones  Danger ) )
(Category 2) with skin.
Acute Toxicity,
Inhalation (Category skull_and_crossbones  Danger H330: Fatal if inhaled.
2)
] o H360: May damage
Reproductive Toxicity .
health_hazard Danger fertility or the unborn
(Category 1B) ,
child.
H372: Causes
Specific Target Organ damage to organs
health_hazard Danger

Toxicity (Category 1)

through prolonged

exposure.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the most critical line of defense against exposure.[3] Minimum

PPE for any task involving 3060i9-cis2 includes a flame-resistant lab coat, safety goggles, and

double nitrile gloves.[2][4][5] Specific tasks require enhanced protection as detailed below.
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Required . Outerwear / .
Task / Required Respiratory
] EyelFace Body ]
Operation . Gloves . Protection
Protection Protection
) ) o Disposable, Mandatory:
Handling Solid Double nitrile } »
Safety goggles ) solid-front lab Certified N95 or
Compound gloves or Silver _ ,
o and full-face ) gown over flame-  higher respirator
(Weighing, , Shield under _ o _
. ) shield.[4][6] o resistant lab within a chemical
Aliguoting) nitrile gloves.[2]

coat.

fume hood.[3]

Handling Liquid
Solutions (>10

Chemical splash

Double nitrile
gloves. Change

outer glove

Flame-resistant

Required if
outside of a

goggles.[4] ) ] lab coat. certified chemical
mL) immediately after
fume hood.
contact.
Not required if
Standard safety ) ) ) o
Cell Culture / In- o Single pair of Flame-resistant handled within a
] glasses with side o )
Vitro Assays ) nitrile gloves. lab coat. biosafety
shields.[2] ]
cabinet.
Heavy-duty
Chemical splash chemical- Chemical- Recommended if

Waste Disposal

goggles and full-
face shield.

resistant gloves
over nitrile

gloves.

resistant apron

over lab coat.

handling volatile

waste.

Operational and Disposal Plans

A structured workflow minimizes the risk of exposure and contamination. The following diagram

outlines the lifecycle of Compound 3060i9-cis2 within a typical laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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